Propionyl Chloride

• CAS No.: 79-03-8
• Product Name: Propionyl Chloride
• Molecular Formula: C3H5ClO
• Molecular Weight: 92.52 g/mol
• IUPAC Name: propanoyl chloride
• Standard InChI: InChI=1S/C3H5ClO/c1-2-3(4)5/h2H2,1H3
• Standard InChIKey: RZWZRACFZGVKFM-UHFFFAOYSA-N
• SMILES: CCC(=O)Cl
• Canonical SMILES: CCC(=O)Cl
• Boiling Point: 80.0 °C; 80 °C
• Colorform: Colorless liquid
• Density: 1.0646 g/cu cm at 20 °C
• Flash Point: 54 °F (NFPA, 2010); 54 °F (12 °C)
• Melting Point: -94.0 °C; -94 °C
• Physical Description: Propionyl chloride appears as a colorless liquid with a pungent odor. Corrosive and very irritating to skin and eyes. Used to make other chemicals.
• Description: Propionyl chloride appears as a colorless liquid with a pungent odor. Corrosive and very irritating to skin and eyes. Used to make other chemicals.
• Shelf Life: Stable under recommended storage conditions.; SRP: The scientific literature for the use of contact lenses by industrial workers is inconsistent. The benefits or detrimental effects of wearing contact lenses depend not only upon the substance, but also on factors including the form of the substance, characteristics and duration of the exposure, the uses of other eye protection equipment, and the hygiene of the lenses. However, there may be individual substances whose irritating or corrosive properties are such that the wearing of contact lenses would be harmful to the eye. In those specific cases, contact lenses should not be worn. In any event, the usual eye protection equipment should be worn even when contact lenses are in place.
• Solubility: Soluble in ethe
• Synonyms: Propionoyl Chloride; Chloro Ethyl Ketone; NSC 83547; Propionic Acid Chloride; Propanoyl Chloride
• Vapor Density: 3.2 (Air = 1)
• Vapor Pressure: 97 mm Hg at 25 °C (est)
• PubChem Compound: 62324
• Last Modified: Nov 11 2021